Cas no 1420975-12-7 (tert-Butyl (2-(4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)-2-oxoethyl)carbamate)

tert-Butyl (2-(4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)-2-oxoethyl)carbamate is a specialized organic compound featuring a benzimidazole-piperidine scaffold, which is of significant interest in medicinal chemistry and drug development. The presence of the tert-butyl carbamate group enhances its stability and facilitates further synthetic modifications, making it a versatile intermediate for the preparation of bioactive molecules. The benzimidazole moiety contributes to potential pharmacological activity, particularly in targeting enzymes or receptors involved in disease pathways. This compound's structural complexity allows for precise interactions in biological systems, underscoring its utility in the design of novel therapeutic agents. Its well-defined molecular architecture ensures reproducibility in research applications, supporting its use in high-value pharmaceutical investigations.
tert-Butyl (2-(4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)-2-oxoethyl)carbamate structure
1420975-12-7 structure
Product Name:tert-Butyl (2-(4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)-2-oxoethyl)carbamate
CAS No:1420975-12-7
MF:C19H26N4O3
MW:358.434744358063
CID:2091928
PubChem ID:71301889
Update Time:2025-07-02

tert-Butyl (2-(4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)-2-oxoethyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl (2-(4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)-2-oxoethyl)carbamate
    • tert-butyl N-[2-[4-(1H-benzimidazol-2-yl)piperidin-1-yl]-2-oxoethyl]carbamate
    • {2-[4-(1H-Benzoimidazol-2-yl)-piperidin-1-yl]-2-oxo-ethyl }-carbamic acid tert-butyl ester
    • {2-[4-(1H-Benzoimidazol-2-yl)-piperidin-1-yl]-2-oxo-ethyl}-carbamic acid tert-butyl ester
    • tert-Butyl(2-(4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)-2-oxoethyl)carbamate
    • 1420975-12-7
    • DB-310768
    • AKOS024463208
    • TERT-BUTYL N-{2-[4-(1H-1,3-BENZODIAZOL-2-YL)PIPERIDIN-1-YL]-2-OXOETHYL}CARBAMATE
    • MDL: MFCD24369856
    • Inchi: 1S/C19H26N4O3/c1-19(2,3)26-18(25)20-12-16(24)23-10-8-13(9-11-23)17-21-14-6-4-5-7-15(14)22-17/h4-7,13H,8-12H2,1-3H3,(H,20,25)(H,21,22)
    • InChI Key: PDCSQSOJTGXBBB-UHFFFAOYSA-N
    • SMILES: O=C(CNC(=O)OC(C)(C)C)N1CCC(C2=NC3C=CC=CC=3N2)CC1

Computed Properties

  • Exact Mass: 358.20049070Da
  • Monoisotopic Mass: 358.20049070Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 511
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 87.3Ų

tert-Butyl (2-(4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)-2-oxoethyl)carbamate Pricemore >>

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Additional information on tert-Butyl (2-(4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)-2-oxoethyl)carbamate

Comprehensive Overview of tert-Butyl (2-(4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)-2-oxoethyl)carbamate (CAS No. 1420975-12-7)

The compound tert-Butyl (2-(4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)-2-oxoethyl)carbamate (CAS No. 1420975-12-7) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a benzo[d]imidazole core and a piperidine moiety, this compound is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a protease inhibitor or kinase modulator, given its ability to interact with key biological targets.

In recent years, the demand for small-molecule inhibitors and scaffolds for medicinal chemistry has surged, driven by advancements in precision medicine and targeted therapies. The tert-butyl carbamate group in this compound enhances its stability and bioavailability, making it a valuable candidate for further optimization. Its CAS No. 1420975-12-7 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

One of the most intriguing aspects of tert-Butyl (2-(4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)-2-oxoethyl)carbamate is its potential application in oncology research. The benzo[d]imidazole scaffold is known for its versatility in binding to various enzyme active sites, which is critical for designing anticancer agents. Additionally, the piperidine ring contributes to the compound's conformational flexibility, enabling interactions with protein targets involved in cell proliferation and apoptosis.

From a synthetic chemistry perspective, the preparation of CAS No. 1420975-12-7 involves multi-step organic transformations, including amide coupling and carbamate protection strategies. These methods are widely discussed in academic literature, as they are essential for producing high-purity batches of the compound. The growing interest in green chemistry has also prompted researchers to explore sustainable synthetic routes for such molecules, minimizing waste and energy consumption.

Another area where tert-Butyl (2-(4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)-2-oxoethyl)carbamate shows promise is in neurodegenerative disease research. The imidazole and piperidine motifs are common in CNS-active compounds, suggesting potential applications in treating conditions like Alzheimer's or Parkinson's disease. Its blood-brain barrier permeability is a subject of ongoing investigation, as it could unlock new therapeutic avenues.

In the context of drug delivery systems, the physicochemical properties of CAS No. 1420975-12-7 make it a candidate for nanocarrier formulations. Its moderate lipophilicity and molecular weight align with the requirements for oral bioavailability, a key consideration in pharmaceutical development. Moreover, its compatibility with prodrug strategies further expands its utility in designing controlled-release formulations.

The scientific community continues to explore the full potential of tert-Butyl (2-(4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)-2-oxoethyl)carbamate, with recent studies focusing on its metabolic stability and toxicological profile. As computational chemistry tools become more sophisticated, in silico modeling of this compound is expected to accelerate its translation into preclinical studies. This aligns with the broader trend of integrating AI-driven drug discovery into research pipelines.

In summary, tert-Butyl (2-(4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)-2-oxoethyl)carbamate (CAS No. 1420975-12-7) represents a compelling case study in modern medicinal chemistry. Its structural complexity and functional diversity make it a versatile tool for addressing unmet medical needs, from cancer therapy to neurological disorders. As research progresses, this compound is poised to play a pivotal role in the next generation of therapeutic innovations.

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